6-(3-methoxyphenyl)-2-(thiomorpholin-4-ylmethyl)pyridazin-3(2H)-one

Specification

• Molecular Formula: C16H19N3O2S
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 6-(3-methoxyphenyl)-2-(thiomorpholin-4-ylmethyl)pyridazin-3-one
• Standard InChI: InChI=1S/C16H19N3O2S/c1-21-14-4-2-3-13(11-14)15-5-6-16(20)19(17-15)12-18-7-9-22-10-8-18/h2-6,11H,7-10,12H2,1H3
• Standard InChI Key: GXSGITOGFYJJOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN(C(=O)C=C2)CN3CCSCC3

Introduction

6-(3-Methoxyphenyl)-2-(thiomorpholin-4-ylmethyl)pyridazin-3(2H)-one is a complex organic compound belonging to the class of pyridazinones. This compound has garnered significant attention in medicinal chemistry due to its potential biological activities, particularly in the development of therapeutic agents for various diseases, including cancer and other cell proliferation disorders.

Synthesis

The synthesis of 6-(3-methoxyphenyl)-2-(thiomorpholin-4-ylmethyl)pyridazin-3(2H)-one typically involves multi-step organic reactions. The general synthetic pathway includes the formation of the pyridazinone ring followed by the introduction of the thiomorpholine and methoxyphenyl groups. Common solvents used in these reactions include dimethylformamide (DMF), and conditions such as refluxing are employed to enhance yield and purity.

Biological Activities and Mechanism of Action

The compound exhibits significant potential in medicinal chemistry, particularly in the development of therapeutic agents. The mechanism of action involves interaction with specific cellular pathways, particularly those related to cell proliferation and apoptosis. The thiomorpholine moiety contributes to its pharmacological properties by enhancing its interaction with biological targets such as enzymes or receptors.

Applications in Scientific Research

6-(3-Methoxyphenyl)-2-(thiomorpholin-4-ylmethyl)pyridazin-3(2H)-one has several applications in scientific research, primarily in the fields of cancer and cell proliferation disorders. Its unique structure and biological activity make it a promising candidate for further research into therapeutic agents.